Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate

• IUPAC Name: ethyl 3-amino-4-[2-(dimethylamino)ethylamino]benzoate
• InChI: InChI=1S/C13H21N3O2/c1-4-18-13(17)10-5-6-12(11(14)9-10)15-7-8-16(2)3/h5-6,9,15H,4,7-8,14H2,1-3H3
• InChI Key: OLRORXLMYOVOGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)NCCN(C)C)N
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol
• CAS No.: 1220035-46-0

Description

Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds often involves the use of diblock copolymers. For instance, the synthesis of poly [2-(dimethylamino)ethyl methacrylate]-block-polystyrene (PDMAEMA-b-PS) was achieved via RAFT. The copolymerization of amine-containing monomers and dodecyl (meth)acrylate in toluene was shown to have a peculiar nature: the total initial concentration of monomers significantly influences the composition and compositional heterogeneity of copolymers.

Chemical Reactions Analysis

The radical copolymerizations of N-[(3-dimethylamino)propyl]methacrylamide (DMAPMA) with n-dodecyl acrylate (DA) or n-dodecyl methacrylate (DMA) in toluene were shown to have a peculiar nature: the total initial concentration of monomers significantly influences the composition and compositional heterogeneity of copolymers.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, 2-(Dimethylamino)ethyl methacrylate has a molecular weight of 157.21, a refractive index of 1.439, a boiling point of 182-192 °C, and a density of 0.933 g/mL at 25 °C.

Scientific Research Applications

Supramolecular Structures

Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate and its derivatives play a significant role in the study of supramolecular structures. The research by Portilla et al. (2007) elucidates how molecules of related compounds are linked through hydrogen bonds, forming intricate structures such as chains and sheets, showcasing the compound's role in understanding molecular interactions and assembly processes (Portilla et al., 2007).

Synthesis Optimization and Industrial Application

The work by Fang Qiao-yun (2012) highlights the significance of this compound in industrial applications. The study focuses on optimizing the synthesis technology of a related compound, demonstrating its stability, simplicity, high yield, and potential for large-scale production (Fang Qiao-yun, 2012).

Polymerization in Dental Adhesives

In the field of dentistry, this compound is studied for its role in the spontaneous polymerization of aqueous acidic dental adhesive systems. Bai et al. (2013) explored how various bases can activate this polymerization, emphasizing the compound's contribution to developing effective dental adhesives (Bai et al., 2013).

Optical Nonlinear Properties

The compound and its derivatives are also instrumental in studying optical nonlinear properties. Abdullmajed et al. (2021) synthesized two Schiff base compounds derived from ethyl-4-amino benzoate and investigated their nonlinear refractive index and optical limiting properties, suggesting potential applications in optical devices (Abdullmajed et al., 2021).

Mechanism of Action

Mode of Action

It is known that the compound is used as a photo-initiator . Photo-initiators are compounds that produce reactive species when exposed to light, initiating a polymerization process .

Result of Action

As a photo-initiator, it is likely involved in the initiation of polymerization processes when exposed to light .

Safety and Hazards

Safety data sheets suggest that similar compounds may cause an allergic skin reaction. It is recommended to avoid contact with skin and eyes, avoid breathing vapors or mists, and not to ingest.

Biochemical Analysis

Biochemical Properties

Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate plays a vital role in biochemical reactions, particularly as a photoinitiator in visible light systems . It interacts with enzymes, proteins, and other biomolecules, facilitating various biochemical processes. For instance, it is used as a co-initiator with camphorquinone to form self-adhesive composites for photosensitizers in dental materials . The nature of these interactions involves the activation of photoinitiators, leading to the initiation of polymerization reactions.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by acting as a photoinitiator, which can affect cell signaling pathways, gene expression, and cellular metabolism . The compound’s strong estrogenic activity also plays a role in its cellular effects, particularly in applications such as ultraviolet filters in sunscreens .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. It acts as a photoinitiator, where it absorbs light and undergoes a chemical reaction that generates reactive species. These reactive species then interact with other molecules, leading to enzyme inhibition or activation and changes in gene expression . The compound’s ability to initiate polymerization reactions is a key aspect of its molecular mechanism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but its effectiveness can decrease over time due to degradation . Long-term effects observed in in vitro or in vivo studies include changes in cellular metabolism and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced cellular function and improved biochemical reactions. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal metabolic processes . Understanding the dosage threshold is crucial for its safe and effective application in animal studies.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into active forms. These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic activity of cells . The compound’s role in photoinitiation also contributes to its involvement in metabolic pathways related to polymerization reactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its function. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes and its localization within specific cellular compartments . The compound’s hydrophilic nature allows it to be distributed efficiently within aqueous environments, enhancing its effectiveness in biochemical applications.

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is essential for its role as a photoinitiator, as it ensures that the compound is present in the right location to initiate polymerization reactions effectively.